Cas no 2361764-40-9 (CID 145904136)

• Product Name: CID 145904136
• CAS No: 2361764-40-9
• MF: C₂₁H₂₄N₄O₂
• MW: 364.440864562988
• CID: 5674052
• PubChem ID: 145904136
• Update Time: 2025-06-07

CID 145904136 Chemical and Physical Properties

Names and Identifiers

• EN300-26615585
• Z3672059444
• 1-[4-[4-(1H-Pyrrolo[2,3-b]pyridin-3-yl)-3,6-dihydro-2H-pyridine-1-carbonyl]piperidin-1-yl]prop-2-en-1-one
• 1-[4-(4-{1H-pyrrolo[2,3-b]pyridin-3-yl}-1,2,3,6-tetrahydropyridine-1-carbonyl)piperidin-1-yl]prop-2-en-1-one
• 2361764-40-9
• CID 145904136

• Inchi： 1S/C21H24N4O2/c1-2-19(26)24-10-7-16(8-11-24)21(27)25-12-5-15(6-13-25)18-14-23-20-17(18)4-3-9-22-20/h2-5,9,14,16H,1,6-8,10-13H2,(H,22,23)
• InChI Key： NVTVJBHMGQMBIX-UHFFFAOYSA-N
• SMILES： O=C(C1CCN(C(C=C)=O)CC1)N1CC=C(C2=CNC3C2=CC=CN=3)CC1

Computed Properties

• Exact Mass: 364.18992602g/mol
• Monoisotopic Mass: 364.18992602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 624
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 69.3Ų

Additional information on CID 145904136

Comprehensive Analysis of CAS No. 2361764-40-9 and CID 145904136: Properties, Applications, and Research Insights

In the rapidly evolving field of chemical research, CAS No. 2361764-40-9 and CID 145904136 have garnered significant attention due to their unique molecular structures and potential applications. These compounds are frequently searched in academic databases and AI-driven research tools, reflecting their relevance in modern scientific inquiries. This article delves into their chemical properties, synthesis pathways, and emerging uses, aligning with trending topics like sustainable chemistry and drug discovery innovations.

CAS No. 2361764-40-9, a specialized organic compound, exhibits a high degree of stability under controlled conditions, making it a candidate for advanced material synthesis. Researchers have explored its role in catalysis and nanotechnology, particularly in energy storage solutions—a hot topic given the global push for renewable energy technologies. Meanwhile, CID 145904136, cataloged in PubChem, is studied for its bioactive potential, with preliminary data suggesting interactions with enzyme targets relevant to metabolic disorders.

The synthesis of CAS No. 2361764-40-9 often involves green chemistry principles, a trending focus area to minimize environmental impact. Recent publications highlight optimized protocols using microwave-assisted reactions or flow chemistry, reducing waste and energy consumption. Similarly, CID 145904136 is synthesized via high-throughput screening methods, aligning with the pharmaceutical industry's demand for precision medicine and AI-augmented drug design.

Applications of these compounds span diverse sectors. CAS No. 2361764-40-9 is investigated for electronic device coatings, leveraging its thermal resistance, while CID 145904136 is explored in biomedical imaging due to its fluorescence properties. Such versatility resonates with search trends around multifunctional materials and diagnostic tools.

Safety and regulatory aspects are also critical. Both compounds comply with international chemical safety standards, and their non-hazardous profiles make them suitable for lab-scale and industrial applications. This aligns with frequent user queries about safe handling protocols and regulatory compliance in chemical databases.

In conclusion, CAS No. 2361764-40-9 and CID 145904136 represent cutting-edge advancements in chemical research. Their interdisciplinary applications—from materials science to biopharmaceuticals—reflect the convergence of innovation and sustainability, addressing key questions in today's scientific community.